Cas no 70711-53-4 (Phenindione-d)

• Product Name: Phenindione-d
• CAS No: 70711-53-4
• MF: C₁₅H₅D₅O₂
• MW: 227.2690
• CID: 1062998
• PubChem ID: 92044429
• Update Time: 2025-11-02

Phenindione-d Chemical and Physical Properties

Names and Identifiers

• Phenindione-d5
• 2-pentadeuteriophenyl-indan-1,3-dione
• Phenindione d5
• Rectadione D5
• Phenindione-d
• 2-(2,3,4,5,6-pentadeuteriophenyl)indene-1,3-dione
• CS-4011
• G12614
• HY-B0325S
• 70711-53-4
• AKOS040734539
• 1ST168087D5

• Inchi： InChI=1S/C15H10O2/c16-14-11-8-4-5-9-12(11)15(17)13(14)10-6-2-1-3-7-10/h1-9,13H/i4D,5D,8D,9D,13D
• InChI Key： NFBAXHOPROOJAW-QTIPLJFRSA-N
• SMILES： O=C1C(C2=C([2H])C([2H])=C([2H])C([2H])=C2[2H])C(C3=CC=CC=C31)=O

Computed Properties

• Exact Mass: 227.09900
• Monoisotopic Mass: 227.099463287g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Color/Form: Solid
• Density: 1.3±0.1 g/cm3
• Boiling Point: 409.8±45.0 °C at 760 mmHg
• Flash Point: 153.4±25.7 °C
• PSA: 34.14000
• LogP: 2.84940
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Phenindione-d Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanediones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones Indanediones

Additional information on Phenindione-d

Comprehensive Analysis of Phenindione-d (CAS No. 70711-53-4): Properties, Applications, and Research Insights

Phenindione-d, a deuterated analog of the well-known anticoagulant Phenindione, has garnered significant attention in pharmaceutical and analytical research due to its unique isotopic labeling. With the CAS registry number 70711-53-4, this compound serves as a critical reference standard in mass spectrometry and metabolic studies. Researchers increasingly prioritize deuterated compounds like Phenindione-d for their enhanced stability and reduced metabolic interference, addressing contemporary challenges in drug development and precision medicine.

The molecular structure of Phenindione-d features selective deuterium substitution, which improves its utility in pharmacokinetic assays. This modification minimizes the "isotope effect" while maintaining biological activity—a key consideration for laboratories focusing on deuterated drug metabolites or stable isotope-labeled internal standards. Recent publications highlight its role in quantifying parent compounds in biological matrices, particularly for studies involving drug-drug interactions and therapeutic monitoring.

From a synthetic chemistry perspective, 70711-53-4 exemplifies advancements in isotopic labeling techniques. Manufacturers now employ optimized deuteration protocols to achieve >98% isotopic purity, responding to the pharmaceutical industry's demand for high-quality reference materials. This aligns with current trends in personalized medicine, where deuterated analogs help elucidate individual metabolic variations. Analytical techniques such as LC-MS/MS and NMR spectroscopy routinely utilize Phenindione-d for method validation, underscoring its importance in modern bioanalytical workflows.

Emerging applications of Phenindione-d extend to environmental fate studies, where researchers track pharmaceutical residues in ecological systems. Its deuterium signature allows differentiation from natural compounds in complex samples—a capability increasingly relevant to environmental risk assessment frameworks. Regulatory agencies now recommend isotopic analogs for improved detection sensitivity in water quality monitoring programs, creating new demand for specialized compounds like 70711-53-4.

Quality control specifications for Phenindione-d emphasize chromatographic purity (>99%) and isotopic enrichment, parameters critical for reliable analytical results. Storage typically requires protection from light and moisture at controlled temperatures—best practices shared across deuterated pharmaceutical standards. These protocols ensure batch-to-batch consistency, addressing common researcher concerns about reference material stability and long-term reproducibility in clinical studies.

The global market for isotope-labeled compounds projects steady growth, with Phenindione-d maintaining relevance in both academic and industrial settings. Patent analyses reveal ongoing innovation in deuteration methodologies, particularly for anticoagulant research. This compound's versatility continues to support investigations into vitamin K antagonists while adapting to evolving regulatory requirements for bioanalytical method validation.

Future research directions may explore Phenindione-d's potential in tracer studies for hepatic metabolism or its utility in developing calibration standards for novel detection platforms. The compound's well-characterized properties and commercial availability position it as a enduring tool for scientists navigating the complexities of modern pharmaceutical analysis and translational research initiatives.